Cas no 833-27-2 (1-(1,8-dihydroxynaphthalen-2-yl)ethanone)

• Product Name: 1-(1,8-dihydroxynaphthalen-2-yl)ethanone
• CAS No: 833-27-2
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 1808040
• PubChem ID: 3083649
• Update Time: 2025-04-21

1-(1,8-dihydroxynaphthalen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,8-dihydroxynaphthalen-2-yl)ethanone
• 1-(1,8-Dihydroxy-2-naphthalenyl)ethanone
• Ethanone, 1-(1,8-dihydroxy-2-naphthalenyl)-
• 1-(1,8-dihydroxynaphthalen-2-yl)ethan-1-one
• 833-27-2
• SCHEMBL12800164
• DTXSID50232253
• 1,8-Dihydroxy-2-acetylnaphthalin

• Inchi： 1S/C12H10O3/c1-7(13)9-6-5-8-3-2-4-10(14)11(8)12(9)15/h2-6,14-15H,1H3
• InChI Key： HPKOLISTBSBMCO-UHFFFAOYSA-N
• SMILES： CC(C1C(O)=C2C(C=CC=C2O)=CC=1)=O

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 402.4°C at 760 mmHg
• Flash Point: 211.3°C
• Refractive Index: 1.687

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives